Cas no 52823-96-8 ( )

• Product Name: &nbsp
• CAS No: 52823-96-8
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 937522
• PubChem ID: 296553
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,8-dimethoxy-4-methyl-2-(trifluoromethyl)quinoline
• AC1L6QAC
• NSC166757
• NSC-166757
• DTXSID60304672
• NSC 166757
• 52823-96-8
•  

• Inchi： 1S/C13H12F3NO2/c1-7-6-10(13(14,15)16)17-12-9(19-3)5-4-8(18-2)11(7)12/h4-6H,1-3H3
• InChI Key： VSVNMJYPVREGCR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C2C(=CC=C(C2=N1)OC)OC)(F)F

Computed Properties

• Exact Mass: 271.08206
• Monoisotopic Mass: 271.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.264
• Boiling Point: 334.9°C at 760 mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.521
• PSA: 31.35
• LogP: 3.57920